Cas no 1153149-46-2 (2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol)

• Product Name: 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol
• CAS No: 1153149-46-2
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5097678
• PubChem ID: 43394871
• Update Time: 2026-03-02

2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-((tetrahydro-2H-thiopyran-4-yl)amino)ethoxy)ethan-1-ol
• 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol

• Inchi： 1S/C9H19NO2S/c11-4-6-12-5-3-10-9-1-7-13-8-2-9/h9-11H,1-8H2
• InChI Key： JCSBXACEGZCFQR-UHFFFAOYSA-N
• SMILES： C(O)COCCNC1CCSCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol

Professional Introduction to Compound with CAS No. 1153149-46-2 and Product Name: 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol

The compound with the CAS number 1153149-46-2 and the product name 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates a thian-4-yl group, which is a sulfur-containing moiety that plays a crucial role in its chemical behavior and biological activity.

Recent studies have highlighted the importance of sulfur-containing compounds in drug development, particularly due to their ability to interact with biological targets in a highly specific manner. The thian-4-yl group in this compound is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of the molecule towards certain enzymes and receptors. This property makes it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases.

The compound's structure also features an amino group, which is a key functional moiety that contributes to its reactivity and biological activity. The presence of this group allows for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications. In particular, the amino group can participate in hydrogen bonding interactions, which are essential for the compound's ability to bind to biological targets.

One of the most promising applications of this compound is in the field of oncology. Preliminary research has demonstrated that derivatives of 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol can inhibit the growth of certain cancer cells by interfering with critical signaling pathways involved in tumor progression. The thian-4-yl group, in particular, has been shown to disrupt the activity of key enzymes such as kinases, which are often overexpressed in cancer cells.

Additionally, the compound has shown potential in the treatment of inflammatory diseases. Studies have indicated that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines. This effect is attributed to its ability to interact with cellular receptors and enzymes involved in inflammation, thereby reducing inflammation-related symptoms.

The synthesis of 2-{2-[(thian-4-yl)amino]ethoxy}ethan-1-ol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thian-4-yl group into the molecular framework is particularly challenging, as it requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, making it more accessible for further study.

In conclusion, the compound with CAS number 1153149-46-2 and product name 2-{2-[(thian-4-y lamino]ethoxy}ethan -1 -ol represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its potential applications and optimize its synthesis for practical use.